Cas no 1211462-12-2 (3-(Isopropoxymethyl)piperidine hydrochloride)

3-(Isopropoxymethyl)piperidine hydrochloride is a synthetic organic compound featuring a piperidine core functionalized with an isopropoxymethyl group and a hydrochloride salt. This structure imparts solubility in polar solvents and enhances stability, making it suitable for pharmaceutical and chemical research applications. The compound’s piperidine moiety is valuable in medicinal chemistry for its role as a building block in bioactive molecules, particularly in the development of CNS-targeting agents. The hydrochloride form ensures improved handling and storage characteristics. Its well-defined reactivity and purity make it a reliable intermediate for synthetic transformations, including alkylation and amidation reactions, supporting diverse drug discovery and process chemistry efforts.

3-(Isopropoxymethyl)piperidine hydrochloride structure

1211462-12-2 structure

Product Name:3-(Isopropoxymethyl)piperidine hydrochloride

CAS No:1211462-12-2

MF:C₉H₂₀ClNO

MW:193.714201927185

CID:1077779

PubChem ID:53409358

Update Time:2025-05-23

3-(Isopropoxymethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(Isopropoxymethyl)piperidine hydrochloride
- 3-(propan-2-yloxymethyl)piperidine;hydrochloride
- SCHEMBL3714072
- 1211462-12-2
- AKOS015847242
- 3-(ISOPROPOXYMETHYL)PIPERIDINEHYDROCHLORIDE
- DB-150952
- SB41509
- MDL： MFCD13561280
- Inchi： 1S/C9H19NO.ClH/c1-8(2)11-7-9-4-3-5-10-6-9;/h8-10H,3-7H2,1-2H3;1H
- InChI Key： OKKUUZUMRIFHPT-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)C)CC1CNCCC1

Computed Properties

Exact Mass: 193.1233420g/mol
Monoisotopic Mass: 193.1233420g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 104
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²

3-(Isopropoxymethyl)piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I039910-125mg	3-(Isopropoxymethyl)piperidine hydrochloride	1211462-12-2		125mg	$ 230.00	2022-06-04
TRC	I039910-250mg	3-(Isopropoxymethyl)piperidine hydrochloride	1211462-12-2		250mg	$ 375.00	2022-06-04
Chemenu	CM306716-1g	3-(Isopropoxymethyl)piperidine hydrochloride	1211462-12-2	95%	1g	$186	2022-09-30
Chemenu	CM306716-5g	3-(Isopropoxymethyl)piperidine hydrochloride	1211462-12-2	95%	5g	$559	2022-09-30

3-(Isopropoxymethyl)piperidine hydrochloride Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Related Categories

Additional information on 3-(Isopropoxymethyl)piperidine hydrochloride

3-(Isopropoxymethyl)piperidine hydrochloride: A Comprehensive Overview

3-(Isopropoxymethyl)piperidine hydrochloride (CAS No. 1211462-12-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its piperidine ring structure substituted with an isopropoxymethyl group, exhibits unique chemical properties that make it a valuable molecule for various applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

The structural features of 3-(Isopropoxymethyl)piperidine hydrochloride play a pivotal role in its chemical reactivity and biological activity. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, serves as a versatile scaffold for functionalization. The isopropoxymethyl group attached at the 3-position introduces steric hindrance and modulates the electronic properties of the molecule, which can influence its interaction with biological targets. This makes it an attractive candidate for exploring new drug leads in medicinal chemistry.

Recent research has focused on the synthesis and characterization of 3-(Isopropoxymethyl)piperidine hydrochloride to understand its stability and reactivity under different conditions. For instance, studies have demonstrated that the compound can undergo various transformations, such as alkylation and acylation, to generate derivatives with diverse functionalities. These derivatives have shown promise in inhibiting key enzymes involved in diseases like cancer and neurodegenerative disorders.

In terms of applications, 3-(Isopropoxymethyl)piperidine hydrochloride has been explored as a building block for constructing complex molecular architectures. Its ability to form stable amides and esters makes it a valuable intermediate in organic synthesis. Additionally, the compound has been utilized in the development of ion channels modulators, which are critical for treating conditions such as epilepsy and chronic pain.

From a pharmacological perspective, 3-(Isopropoxymethyl)piperidine hydrochloride has been evaluated for its bioavailability and toxicity profiles. Preclinical studies indicate that the compound exhibits moderate absorption and distribution properties, with minimal toxicity at therapeutic doses. These findings suggest that it could be further developed into a drug candidate with favorable safety profiles.

Looking ahead, ongoing research aims to optimize the synthesis of 3-(Isopropoxymethyl)piperidine hydrochloride to enhance its scalability and cost-effectiveness. Novel synthetic routes leveraging catalytic asymmetric synthesis are being investigated to produce enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity.

In conclusion, 3-(Isopropoxymethyl)piperidine hydrochloride (CAS No. 1211462-12-2) is a versatile compound with significant potential in drug discovery and organic synthesis. Its unique structural features and promising biological properties make it a focal point for researchers seeking innovative solutions in medicinal chemistry.